Cas no 2228980-91-2 (tert-butyl N-5-(3-amino-1,2-oxazol-5-yl)pyrimidin-2-ylcarbamate)

• Product Name: tert-butyl N-5-(3-amino-1,2-oxazol-5-yl)pyrimidin-2-ylcarbamate
• CAS No: 2228980-91-2
• MF: C₁₂H₁₅N₅O₃
• MW: 277.279201745987
• CID: 6031091
• PubChem ID: 165665787
• Update Time: 2025-09-27

tert-butyl N-5-(3-amino-1,2-oxazol-5-yl)pyrimidin-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(3-amino-1,2-oxazol-5-yl)pyrimidin-2-ylcarbamate
• EN300-1882479
• 2228980-91-2
• tert-butyl N-[5-(3-amino-1,2-oxazol-5-yl)pyrimidin-2-yl]carbamate

• Inchi： 1S/C12H15N5O3/c1-12(2,3)19-11(18)16-10-14-5-7(6-15-10)8-4-9(13)17-20-8/h4-6H,1-3H3,(H2,13,17)(H,14,15,16,18)
• InChI Key： IFNACDOVIRIPKU-UHFFFAOYSA-N
• SMILES： O(C(NC1N=CC(=CN=1)C1=CC(N)=NO1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 277.11748936g/mol
• Monoisotopic Mass: 277.11748936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 116Ų

Additional information on tert-butyl N-5-(3-amino-1,2-oxazol-5-yl)pyrimidin-2-ylcarbamate

Research Brief on tert-Butyl N-5-(3-Amino-1,2-oxazol-5-yl)pyrimidin-2-ylcarbamate (CAS: 2228980-91-2)

The compound tert-butyl N-5-(3-amino-1,2-oxazol-5-yl)pyrimidin-2-ylcarbamate (CAS: 2228980-91-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel heterocyclic compounds, particularly those targeting kinase inhibition. The presence of both pyrimidine and oxazole moieties in its structure makes it a versatile scaffold for designing inhibitors of various kinases implicated in cancer and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of selective JAK2 inhibitors, showcasing its relevance in oncology research.

From a synthetic chemistry perspective, advancements in the preparation of tert-butyl N-5-(3-amino-1,2-oxazol-5-yl)pyrimidin-2-ylcarbamate have been reported, with improved yields and purity through novel catalytic methods. Researchers have employed palladium-catalyzed cross-coupling reactions to functionalize the pyrimidine ring, enabling the creation of diverse derivatives for structure-activity relationship studies. These synthetic innovations, documented in recent ACS Catalysis publications, have significantly expanded the compound's utility in medicinal chemistry campaigns.

Biological evaluations have revealed promising results, particularly in cellular assays measuring kinase inhibition profiles. The compound's unique structural features contribute to its ability to occupy the ATP-binding pocket of target kinases while maintaining selectivity. Recent data presented at the 2024 American Chemical Society National Meeting indicated that derivatives of this scaffold exhibit nanomolar potency against several clinically relevant kinase targets, with favorable pharmacokinetic properties in preclinical models.

Looking forward, the research community anticipates that tert-butyl N-5-(3-amino-1,2-oxazol-5-yl)pyrimidin-2-ylcarbamate will continue to play a pivotal role in the development of next-generation kinase inhibitors. Its structural modularity allows for extensive optimization, addressing current challenges in drug resistance and selectivity. Ongoing research efforts are exploring its application in PROTAC (proteolysis targeting chimera) design and covalent inhibitor development, potentially expanding its therapeutic scope beyond traditional kinase inhibition.